2-(Piperidin-4-ylmethyl)pyridine dihydrochloride
Overview
Description
2-(Piperidin-4-ylmethyl)pyridine dihydrochloride, also known as 2-(4-piperidylmethyl)pyridine dihydrochloride, is a synthetic organic compound with several potential applications in scientific research. It is a colorless, water-soluble compound with a molecular weight of 197.2 g/mol and a melting point of 97-99 °C. The compound is primarily used as a starting material for the synthesis of other compounds and as a reagent in organic reactions. It has been used in a variety of scientific research applications, including drug discovery, biochemistry, and physiology. In
Scientific Research Applications
Dopamine Receptor Ligands : Several derivatives of 2-(Piperidin-4-ylmethyl)pyridine show potential as dopamine D4 receptor ligands. Specifically:
- 2-[4-(4-hydroxylbenzyl)piperazin-1-ylmethyl]pyrazolo[1,5-]pyridine has affinity constants of 4200, 2590, 2.2 nM (Li Gu-ca, 2014).
- 2-[4-(4-fluorobenzyl) piperazin-1-ylmethyl]pyrazolo[1,5-a]pyridine has affinity constants of 1.2, 3900, and 1,890 nmol/L (Yang Fang-wei, 2013).
Bioactive Compounds in Dermatology and Spasmology : Di(2-furyl) perhydro[1,3,2]dioxaborinino[5,4-c]pyridine derivatives are indicated to have high potential for bioactivities in dermatology, spasmology, anticoagulant, and antipsoriatic agents (N. Phuong et al., 2017).
Cancer Research : 4-(Piperidin-1-ylmethyl)-2-(thiophen-2-yl) quinoline analogues show considerable growth inhibition of human cancer cell lines, making them potential candidates for drug discovery (S. Harishkumar et al., 2018).
Synthetic Routes and Catalysis : 2-(Piperidin-2-ylmethyl)cycloalkanols show promise as a synthetic route for cycloalkene oxides, relevant in catalytic hydrogenation and synthesis of cycloalkanols with known configurations (M. Begley et al., 1986).
Aurora Kinase Inhibitors : Compounds have been identified as Aurora kinase inhibitors, potentially useful in treating cancer by inhibiting Aurora A and improving cancer treatment outcomes (ロバート ヘンリー，ジェームズ, 2006).
Neuropharmacology : Fluorine atoms at the C-4 position of the piperidine ring enhance the oral bioavailability of 5-HT1A receptor agonists, showing promise in rat models (B. Vacher et al., 1999).
Reductive Synthesis : The Samarium diiodide system rapidly reduces pyridins to piperidines, offering a new facile method for reducing heterocyclic compounds, with implications in pharmaceutical and material sciences (Y. Kamochi & T. Kudo, 1995).
Corrosion Inhibition : Certain piperidine derivatives like FMPPDBS show high inhibition efficiency against iron corrosion, useful in industrial applications (S. Kaya et al., 2016).
properties
IUPAC Name |
2-(piperidin-4-ylmethyl)pyridine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2.2ClH/c1-2-6-13-11(3-1)9-10-4-7-12-8-5-10;;/h1-3,6,10,12H,4-5,7-9H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VJRYOBIUFQEAHX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1CC2=CC=CC=N2.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80592099 |
Source
|
| Record name | 2-[(Piperidin-4-yl)methyl]pyridine--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80592099 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
886886-02-8 |
Source
|
| Record name | 2-[(Piperidin-4-yl)methyl]pyridine--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80592099 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-[(Piperidin-4-yl)methyl]pyridine dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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